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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical, toxicological,

and safety properties of the alpha isomer of propylene glycol monoethyl ether (PGME), also

known as 1-ethoxy-2-propanol. This document is intended to serve as a key resource for

professionals in research, development, and safety assessment.

Chemical Identity and Structure
Propylene glycol monoethyl ether is a member of the P-series glycol ether family. It is produced

through the reaction of propylene oxide with ethanol.[1][2] This process results in a mixture of

two isomers: the alpha isomer (1-ethoxy-2-propanol), which is the primary product, and the

beta isomer (2-ethoxy-1-propanol). Commercial grades of propylene glycol monoethyl ether

typically contain 98% or more of the alpha isomer.[3] The alpha isomer is a secondary alcohol

and is the more thermodynamically favored product of synthesis.[4]

Physicochemical Properties
The alpha isomer of PGME is a colorless liquid with a mild, ether-like odor.[1][2][5] It is a

hygroscopic solvent, meaning it readily absorbs moisture from the air.[1][2] It is completely

miscible with water and a wide range of organic solvents, making it a versatile and effective

solvent for various applications, including in resins, inks, and adhesives.[1][2][6]
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The key physicochemical properties of propylene glycol monoethyl ether alpha isomer are

summarized in the table below.

Property Value Reference

Synonyms
1-Ethoxy-2-propanol,

Propylene glycol ethyl ether
[1][2][7][8]

CAS Number 1569-02-4 [1][7][8][9][10]

Molecular Formula C5H12O2 [1][2][7][9]

Molecular Weight 104.15 g/mol [7][8][9][11]

Boiling Point 132 - 134.5 °C at 1013 hPa [2][12][13]

Melting Point -70 °C to -100 °C [2][12][13]

Density 0.897 g/cm³ at 20 °C [12][13]

Vapor Pressure 10 - 12 hPa at 20 °C [2][12]

Flash Point (Closed Cup) 38.5 - 40 °C [1][2][5][9][12]

Water Solubility
Miscible in any proportion

(36.6 g/100 mL at 25°C)
[2][5][12]

n-Octanol/Water Partition

Coefficient (Log Kow)
1.46 (pH 7, 20 °C) [12]

Toxicological Profile
The toxicological properties of propylene glycol monoethyl ether are important for its safe

handling and use. The available data indicates that it has low acute toxicity but can cause

irritation to the eyes and skin. Inhalation of high concentrations of vapor may lead to

drowsiness or dizziness.[3][14]

A summary of the available toxicological data is presented in the following table.
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Endpoint Result Reference

Acute Dermal Toxicity
LD50 > 2000 mg/kg (Rabbit,

OECD 402)
[10]

Acute Oral Toxicity

LD50: 3,739 mg/kg (male rat),

4,277 mg/kg (female rat)

(OECD 401 or equivalent) for a

related compound (PGME)

[10]

Acute Inhalation Toxicity

LC50 > 30.02 mg/l (4h, Rat,

OECD 403) for a related

compound (PGME)

[10]

Skin Irritation/Corrosion
Causes skin irritation (OECD

404)
[14]

Eye Irritation/Corrosion
Causes serious eye irritation

(OECD 405)
[3][13][14]

Specific Target Organ Toxicity

(Single Exposure)

May cause drowsiness or

dizziness (STOT SE 3)
[9][13][14]

Experimental Protocols
The determination of the physicochemical and toxicological properties of chemical substances

is governed by internationally recognized guidelines to ensure consistency and reliability of

data. The following sections provide an overview of the standard methodologies used for the

key properties of propylene glycol monoethyl ether alpha isomer.

Physicochemical Properties
Boiling Point (OECD Test Guideline 103): This guideline describes several methods for

determining the boiling point of a liquid.[5][12][15] A common method involves heating the

liquid and observing the temperature at which its vapor pressure equals the atmospheric

pressure.[5][12] The dynamic method, which can also be used to determine vapor pressure,

is one of the accepted procedures.[5][12]
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Density of Liquids (OECD Test Guideline 109): This guideline outlines various methods for

determining the density of liquids, such as the use of a hydrometer, an oscillating

densitometer, or a pycnometer.[3][16][17][18] The choice of method can depend on the

viscosity of the liquid.[16][17]

Water Solubility (OECD Test Guideline 105): This guideline provides methods for determining

the water solubility of a substance.[19][20][21][22] The flask method is suitable for

substances with solubility above 10⁻² g/L and involves stirring the substance in water until

saturation is reached, followed by concentration analysis.[19][23]

Flash Point (ASTM D3278): This standard test method covers the determination of the flash

point of liquids using a small-scale closed-cup apparatus.[4][7][10][24] A small sample of the

liquid is heated, and an ignition source is periodically applied to the vapor space to

determine the lowest temperature at which a flash occurs.[2]

Toxicological Properties
Acute Dermal Toxicity (OECD Test Guideline 402): This test is used to assess the short-term

toxic effects of a substance applied to the skin.[6][13][25][26] A specified dose of the

substance is applied to a shaved area of the skin of test animals (typically rabbits or rats),

and the animals are observed for signs of toxicity and mortality over a period of 14 days.[13]

[27]

Acute Dermal Irritation/Corrosion (OECD Test Guideline 404): This guideline evaluates the

potential of a substance to cause skin irritation or corrosion.[8][14][28][29][30] A small

amount of the test substance is applied to the skin of a test animal (usually a rabbit) for a

period of up to four hours, and the skin is then observed for signs of erythema (redness) and

edema (swelling) at specific intervals.[8][28][29]

Acute Eye Irritation/Corrosion (OECD Test Guideline 405): This test is designed to determine

the potential of a substance to cause irritation or corrosion to the eyes.[1][9][11][31][32] A

single dose of the substance is applied to the conjunctival sac of one eye of an animal

(typically an albino rabbit), with the other eye serving as a control.[11][31] The eyes are then

examined for lesions of the cornea, iris, and conjunctiva at specified time points.[11]

Applications and Uses
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Propylene glycol monoethyl ether alpha isomer is a versatile solvent with a wide range of

industrial and commercial applications. Its excellent solvency for various resins, including

epoxies, acrylics, and polyurethanes, makes it a valuable component in the formulation of:

Coatings and Paints: It is used as a solvent in lacquers, varnishes, and both water-based

and solvent-based paints to regulate flow, leveling, and coalescence.[1][2]

Printing Inks: It serves as a carrier solvent in flexographic and other printing inks.[1][2]

Cleaners: Due to its good solvency and coupling properties, it is used in industrial,

commercial, and household cleaning formulations.[2]

Adhesives and Inks: It is a solvent for various adhesives and in the formulation of inks for

writing instruments.[1]

Chemical Intermediate: It is used as an intermediate in the production of other chemicals,

such as agrochemicals and de-icing/anti-icing formulations.[1][2]

Safety and Handling
Propylene glycol monoethyl ether alpha isomer is a flammable liquid and vapor.[5][9][12][13] It

should be kept away from heat, sparks, open flames, and other ignition sources.[30] The

substance can form explosive peroxides, especially upon prolonged storage.[5] It is important

to wear appropriate personal protective equipment, including protective gloves, eye protection,

and respiratory protection if ventilation is inadequate, when handling this chemical.[5][30]

Logical Relationships of Propylene Glycol
Monoethyl Ether α-Isomer Information
The following diagram illustrates the logical flow of information related to propylene glycol

monoethyl ether α-isomer, from its fundamental identity to its practical applications and safety

considerations.
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Propylene Glycol Monoethyl Ether
α-Isomer (1-Ethoxy-2-propanol)

Chemical Identity
(CAS: 1569-02-4)

Properties

Applications

Safety & Handling

Physicochemical
- Boiling Point

- Density
- Solubility

- Flash Point

Toxicological
- Acute Toxicity
- Skin Irritation
- Eye Irritation

Solvent In:
- Coatings & Paints

- Printing Inks
- Cleaners

- Adhesives

Chemical Intermediate

Hazards:
- Flammable

- Eye/Skin Irritant
- Vapor Inhalation

Handling:
- PPE (Gloves, Goggles)

- Ventilation
- Avoid Ignition Sources

Click to download full resolution via product page

Caption: Logical overview of Propylene Glycol Monoethyl Ether α-Isomer characteristics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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